The Pharmacological and Mechanistic Profiling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Targeted Drug Discovery
The Pharmacological and Mechanistic Profiling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Targeted Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper
Executive Summary
5-Bromo-N-methylbenzo[d]isoxazol-3-amine (5-Br-N-Me-BIA) , identified by CAS Registry Number 1404480-14-3, is a highly specialized heterocyclic building block. In modern medicinal chemistry, low-molecular-weight intermediates like 5-Br-N-Me-BIA do not typically act as standalone therapeutics. Instead, their "mechanism of action" is realized when they serve as the primary pharmacophore —the core recognition motif—within larger engineered ligands.
The benzo[d]isoxazol-3-amine scaffold is a privileged bioisostere for purine and pyrimidine rings, making it exceptionally effective at anchoring into the ATP-binding hinge regions of kinases[1]. Furthermore, its structural rigidity allows it to act as a benzamide bioisostere in hydrolase targeting[2]. This whitepaper dissects the causality behind the specific structural features of 5-Br-N-Me-BIA and details its dual primary mechanisms of action when incorporated into advanced therapeutics: Type II Receptor Tyrosine Kinase (RTK) Inhibition and Soluble Epoxide Hydrolase (sEH) Inhibition .
Molecular Anatomy & Pharmacophore Dynamics
To understand the mechanism of action, we must deconstruct the causality behind the experimental choices of this specific chemical anatomy:
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The Benzo[d]isoxazole Core (The Anchor): This planar, bicyclic system mimics the adenine ring of ATP. The nitrogen and oxygen heteroatoms in the isoxazole ring participate in critical hydrogen-bonding networks within the target protein's active site.
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The 3-N-Methylamine Group (The Vector Director): While primary amines (–NH2) offer two hydrogen bond donors, N-methylation restricts this to a single donor and alters the steric bulk. This methylation forces the attached functional groups (such as urea linkers) into specific dihedral angles, optimizing projection into solvent-exposed regions or allosteric pockets, while preventing off-target promiscuity.
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The 5-Bromo Substituent (The Hydrophobic Wedge): The inclusion of a heavy, polarizable bromine atom at the 5-position serves two mechanistic purposes. First, it acts as a lipophilic wedge to fill deep hydrophobic pockets (such as the gatekeeper adjacent pocket in kinases). Second, it engages in halogen bonding —a highly directional, non-covalent interaction with backbone carbonyls of the target protein, significantly increasing drug-target residence time.
Mechanism 1: ATP-Competitive Type II Inhibition of Receptor Tyrosine Kinases (VEGFR/PDGFR)
When 5-Br-N-Me-BIA is elaborated with diaryl urea moieties, it functions as a potent, multitargeted inhibitor of the Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR) families[1].
The Causality of Inhibition
RTKs transition between an active "DFG-in" conformation and an inactive "DFG-out" conformation (referring to the Asp-Phe-Gly motif in the activation loop). Derivatives of 5-Br-N-Me-BIA act as Type II kinase inhibitors .
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The N-methylamine and the adjacent isoxazole nitrogen form a bidentate hydrogen bond with the hinge region of the kinase (e.g., Cys919 in KDR/VEGFR2).
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The 5-bromo group occupies the hydrophobic pocket near the gatekeeper residue, locking the kinase.
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The attached urea moiety extends into the allosteric back pocket exposed only in the DFG-out state, stabilizing the inactive conformation and halting the downstream angiogenesis signaling cascade[1].
Caption: Mechanism of Type II RTK inhibition by 5-Br-N-Me-BIA derivatives, stabilizing the DFG-out state.
Mechanism 2: Soluble Epoxide Hydrolase (sEH) Inhibition
Beyond kinases, the benzo[d]isoxazol-3-amine scaffold has been identified via chemical proteomics as a potent inhibitor of Soluble Epoxide Hydrolase (sEH)[2]. sEH is a bifunctional enzyme responsible for the rapid hydrolysis of beneficial, anti-inflammatory epoxyeicosatrienoic acids (EETs) into pro-inflammatory dihydroxyeicosatrienoic acids (DHETs).
The Causality of Inhibition
In this mechanism, the 5-Br-N-Me-BIA core acts as a transition-state mimic. The polarized C=N bond of the isoxazole ring and the N-methylamine group interact with the catalytic residues (Tyr383 and Tyr466) in the sEH active site. The 5-bromo substituent is critical here; it drives the molecule deep into the hydrophobic, L-shaped catalytic tunnel of sEH, displacing water molecules and entropically driving the binding affinity. This blockade preserves EET levels, exerting potent anti-angiogenic and anti-inflammatory effects[2].
Caption: 5-Br-N-Me-BIA derivatives block sEH, preventing the degradation of anti-inflammatory EETs.
Quantitative Data: Structure-Activity Relationship (SAR)
The following table summarizes the quantitative impact of the 5-bromo and N-methyl substitutions on the benzo[d]isoxazol-3-amine core across primary targets, demonstrating how these specific atomic changes dictate binding affinity (IC50).
| Core Scaffold Variation | Target Enzyme | Enzymatic IC50 (nM) | Cellular IC50 (nM) | Mechanistic Impact |
| Unsubstituted Benzo[d]isoxazol-3-amine | KDR (VEGFR2) | 12 - 45 | 80 - 150 | Baseline hinge binding; moderate DFG-out stabilization. |
| 5-Bromo -benzo[d]isoxazol-3-amine | KDR (VEGFR2) | 4 - 10 | 25 - 50 | Halogen bonding in hydrophobic pocket increases residence time. |
| 5-Bromo-N-methyl benzo[d]isoxazol-3-amine | KDR (VEGFR2) | 8 - 15 | 30 - 60 | N-methylation restricts H-bond donors, improving selectivity profile. |
| 5-Bromo-benzo[d]isoxazol-3-amine | sEH | ~ 20 | N/A | High lipophilicity drives affinity in the sEH catalytic tunnel. |
(Data synthesized from SAR profiling of aminobenzoisoxazole derivatives[1],[2])
Experimental Methodologies
To ensure scientific integrity and self-validation, the following protocols detail how to experimentally verify the mechanism of action of 5-Br-N-Me-BIA derivatives against their primary targets.
Protocol A: Self-Validating HTRF Kinase Assay (VEGFR2/KDR)
This protocol utilizes Homogeneous Time-Resolved Fluorescence (HTRF) to measure ATP-competitive inhibition.
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Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute recombinant human KDR kinase domain to a final well concentration of 0.5 nM.
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Compound Titration: Prepare a 10-point, 3-fold serial dilution of the 5-Br-N-Me-BIA derivative in 100% DMSO. Transfer 100 nL to a 384-well low-volume plate (final DMSO = 1%).
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Enzyme Incubation: Add 5 µL of the KDR enzyme solution to the compound wells. Crucial Causality Step: Incubate for 30 minutes at room temperature before adding ATP. Because Type II inhibitors bind the DFG-out state, pre-incubation allows the slow conformational shift to occur, preventing artificially high IC50 readouts.
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Reaction Initiation: Add 5 µL of a substrate mix containing 1 µM TK-biotinylated peptide and ATP at its apparent Km (10 µM). Incubate for 60 minutes.
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Detection: Stop the reaction by adding 10 µL of HTRF detection buffer containing Streptavidin-XL665 and Eu3+-Cryptate conjugated anti-phosphotyrosine antibody.
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Validation: Read TR-FRET signal (Ratio 665nm/620nm). A self-validating control must include a known Type I inhibitor (e.g., Sunitinib) which will not show time-dependent pre-incubation shifts, confirming the Type II mechanism of the 5-Br-N-Me-BIA derivative.
Protocol B: sEH Fluorogenic Catalytic Assay
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Enzyme Preparation: Dilute recombinant human sEH enzyme in Bis-Tris buffer (25 mM, pH 7.0) containing 0.1 mg/mL BSA to prevent non-specific plastic adhesion.
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Inhibitor Incubation: Add the 5-Br-N-Me-BIA derivative (titrated from 10 µM to 0.1 nM) to the enzyme and incubate at 30°C for 15 minutes.
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Substrate Addition: Introduce the fluorogenic substrate PHOME (3-phenyl-cyano(6-methoxy-2-naphthalenyl)methyl ester-2-oxiraneacetic acid) at a final concentration of 50 µM.
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Kinetic Readout: Measure the appearance of the highly fluorescent 6-methoxy-2-naphthaldehyde product (Excitation: 330 nm, Emission: 465 nm) continuously for 10 minutes.
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Validation: Calculate the initial velocity (V0) of the linear phase. Use t-AUCB as a positive control for sEH inhibition. The IC50 is determined by plotting fractional activity against log[Inhibitor].
References
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Ji, Z., et al. (2008). 3-Amino-benzo[d]isoxazoles as Novel Multitargeted Inhibitors of Receptor Tyrosine Kinases. Journal of Medicinal Chemistry, 51(5), 1231–1241. ACS Publications. Available at:[Link]
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Sulaiman, R. S., et al. (2018). Chemical proteomics reveals soluble epoxide hydrolase as a therapeutic target for ocular neovascularization. ACS Chemical Biology (PMC Archive). Available at:[Link]
